Cas no 154496-66-9 (4-Pyrimidinamine,6-methyl-2-[(1-methylethyl)thio]-N-(phenylmethyl)-)

• Product Name: 4-Pyrimidinamine,6-methyl-2-[(1-methylethyl)thio]-N-(phenylmethyl)-
• CAS No: 154496-66-9
• MF: C₁₅H₁₉N₃S
• MW: 273.396461725235
• CID: 188655
• PubChem ID: 1872876
• Update Time: 2025-04-19

4-Pyrimidinamine,6-methyl-2-[(1-methylethyl)thio]-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine,6-methyl-2-[(1-methylethyl)thio]-N-(phenylmethyl)-
• N-benzyl-6-methyl-2-propan-2-ylsulfanylpyrimidin-4-amine
• DTXSID60165644
• 6-Methyl-2-((1-methylethyl)thio)-N-(phenylmethyl)-4-pyrimidinamine
• 4-Pyrimidinamine, 6-methyl-2-((1-methylethyl)thio)-N-(phenylmethyl)-
• N-Benzyl-2-(isopropylthio)-6-methylpyrimidin-4-amine
• 154496-66-9

• Inchi： 1S/C15H19N3S/c1-11(2)19-15-17-12(3)9-14(18-15)16-10-13-7-5-4-6-8-13/h4-9,11H,10H2,1-3H3,(H,16,17,18)
• InChI Key： GGWSRDHQTHLTSI-UHFFFAOYSA-N
• SMILES： S(C1=NC(C)=CC(=N1)NCC1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 273.13017
• Monoisotopic Mass: 273.129968
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 63.1

Experimental Properties

• Density: 1.14
• Boiling Point: 426.3°C at 760 mmHg
• Flash Point: 211.6°C
• Refractive Index: 1.599
• PSA: 37.81